Cas no 2138438-25-0 (rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde)

• Product Name: rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde
• CAS No: 2138438-25-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6190473
• PubChem ID: 165779211
• Update Time: 2025-06-30

rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2138438-25-0
• EN300-726031
• rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde

• Inchi： 1S/C10H13NO4/c1-11(8-5-14-6-9(8)13)10-3-2-7(4-12)15-10/h2-4,8-9,13H,5-6H2,1H3/t8-,9-/m1/s1
• InChI Key： TZOWAAMILZGWKW-RKDXNWHRSA-N
• SMILES： O1C[C@H]([C@@H](C1)N(C)C1=CC=C(C=O)O1)O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.9Ų

Additional information on rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde

Comprehensive Overview of rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde (CAS No. 2138438-25-0)

The compound rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde (CAS No. 2138438-25-0) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique furan-carbaldehyde backbone, combined with a hydroxyoxolan-3-yl moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel small-molecule therapeutics, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for chiral intermediates like rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde has surged, driven by the growing emphasis on enantioselective synthesis in drug development. This compound's stereochemical complexity allows it to serve as a versatile precursor in the synthesis of bioactive molecules, including potential treatments for metabolic disorders and inflammatory diseases. Its CAS No. 2138438-25-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in green chemistry initiatives. With sustainability becoming a top priority in the pharmaceutical industry, researchers are exploring how rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde can be synthesized using eco-friendly catalysts and renewable solvents. This aligns with the broader trend of minimizing environmental impact while maintaining high yields and purity. The compound's furan ring and aldehyde functionality also make it a valuable subject for studies on biodegradable polymers and renewable materials.

From a technical standpoint, the rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde molecule exhibits notable stereoisomeric properties, which are critical for its biological activity. The presence of both (3R,4S)-4-hydroxyoxolan-3-yl and methylamino groups introduces a layer of complexity that is often explored in structure-activity relationship (SAR) studies. These investigations are essential for optimizing the compound's efficacy and selectivity in potential therapeutic applications.

In the context of drug discovery, rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde has been identified as a key intermediate in the synthesis of heterocyclic compounds with demonstrated pharmacological activity. Its furan-2-carbaldehyde core is particularly valuable for designing enzyme inhibitors and receptor modulators, which are central to modern precision medicine approaches. The compound's CAS No. 2138438-25-0 is often referenced in patents and research papers, underscoring its industrial and academic significance.

Another area of interest is the compound's potential in computational chemistry and molecular modeling. Researchers are leveraging AI-driven drug design tools to predict how rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde interacts with target proteins. This approach accelerates the identification of lead compounds and reduces the time and cost associated with traditional screening methods. The integration of machine learning and quantum chemistry has opened new avenues for exploring this molecule's full potential.

In summary, rac-5-{[(3R,4S)-4-hydroxyoxolan-3-yl](methyl)amino}furan-2-carbaldehyde (CAS No. 2138438-25-0) represents a fascinating intersection of organic synthesis, medicinal chemistry, and sustainable science. Its multifaceted applications, from drug development to green chemistry, make it a subject of ongoing research and innovation. As the scientific community continues to uncover its properties and potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and materials science.